Cas no 93841-10-2 (1-Tetradecanaminium,N,N-bis(2-hydroxyethyl)-N-(3-sulfopropyl)-, inner salt)

• Product Name: 1-Tetradecanaminium,N,N-bis(2-hydroxyethyl)-N-(3-sulfopropyl)-, inner salt
• CAS No: 93841-10-2
• MF: C₂₁H₄₅NO₅S
• MW: 423.65070605278
• CID: 804769
• PubChem ID: 21149732
• Update Time: 2025-04-19

1-Tetradecanaminium,N,N-bis(2-hydroxyethyl)-N-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanaminium,N,N-bis(2-hydroxyethyl)-N-(3-sulfopropyl)-, inner salt
• 3-[bis(2-hydroxyethyl)-tetradecylazaniumyl]propane-1-sulfonate
• bis(2-hydroxyethyl)(3-sulphonatopropyl)tetradecylammonium
• EINECS 298-979-4
• NS00063303
• DTXSID60239758
• 93841-10-2

• Inchi： 1S/C21H45NO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-22(17-19-23,18-20-24)16-14-21-28(25,26)27/h23-24H,2-21H2,1H3
• InChI Key： WGCAVZRGIFXOPL-UHFFFAOYSA-N
• SMILES： S(CCC[N+](CCO)(CCO)CCCCCCCCCCCCCC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 423.301844
• Monoisotopic Mass: 423.301844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 4.7

Experimental Properties

• Density: 1.068
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.499